Potassium arsenite anhydrous

Specification

• CAS No.: 13464-35-2
• Molecular Formula: AsKO2
• Molecular Weight: 146.019 g/mol
• IUPAC Name: potassium;oxoarsinite
• Standard InChI: InChI=1S/AsHO2.K/c2-1-3;/h(H,2,3);/q;+1/p-1
• Standard InChI Key: HEQWEGCSZXMIJQ-UHFFFAOYSA-M
• Isomeric SMILES: [O-][As]=O.[K+]
• SMILES: [O-][As]=O.[K+]
• Canonical SMILES: [O-][As]=O.[K+]

Introduction

Chemical Structure and Properties

Chemical Identification

Potassium arsenite anhydrous is identified by the following chemical parameters:

• Chemical Formula: KAsO₂ (meta-arsenite) or K₃AsO₃ (ortho-arsenite)

• CAS Number: 13464-35-2

• Molecular Structure: Contains arsenite ions (AsO₃³⁻ or AsO₂⁻) with arsenic in the +3 oxidation state
  The two forms of potassium arsenite differ primarily in their oxygen content and bonding arrangements. Potassium meta-arsenite (KAsO₂) contains two oxygen atoms, with one forming a double bond with the arsenic atom. In contrast, potassium ortho-arsenite (K₃AsO₃) features three oxygen atoms, all connected to arsenic via single bonds. Despite these structural differences, both forms display similar chemical properties and are collectively referred to as potassium arsenite.

Physical Properties

Potassium arsenite anhydrous exhibits the following physical characteristics:

Physical Property	Description
Appearance	White odorless powder
Solubility	Largely soluble in water, slightly soluble in alcohol
Stability	Unstable, decomposes slowly in air
pH in Solution	Basic (contains moderate concentrations of hydroxide ions)
Combustibility	Non-combustible, but decomposes upon heating
The compound's high water solubility contributes to its effective dispersion in aqueous environments, which is relevant to both its applications and environmental risk considerations.

Chemical Properties

Potassium arsenite anhydrous demonstrates several notable chemical properties:

• Basicity: Solutions contain moderate concentrations of hydroxide ions with pH values greater than 7.0

• Reactivity: Reacts as a base to neutralize acids, generating heat during neutralization reactions

• Thermal Decomposition: When heated, decomposes to form toxic fumes including arsine, arsenic oxides, and potassium oxides

• Acid Reactivity: Reacts with acids to yield toxic arsine gas
  The compound's chemical behavior is significantly influenced by the arsenic component, particularly its +3 oxidation state, which contributes to its toxicity and reactivity profiles.

Preparation Methods

Several methods exist for the preparation of potassium arsenite anhydrous, with the most common involving the reaction of arsenic trioxide with potassium hydroxide.

Standard Preparation

The traditional method for preparing aqueous potassium arsenite (Fowler's solution) involves heating arsenic trioxide (As₂O₃) with potassium hydroxide (KOH) in the presence of water. The reaction proceeds according to the following equation:
As₂O₃(aq) + 2KOH(aq) → 2KAsO₂(aq) + H₂O
This reaction is conducted under controlled conditions to ensure complete conversion and product purity.

Alternative Synthesis Routes

Recent research has explored alternative preparation methods, including mechanochemical approaches for creating arsenic oxide intercalates with potassium compounds. While these studies specifically address arsenic(III)-oxide intercalates with potassium chloride rather than potassium arsenite directly, they represent relevant advancements in the synthesis of related arsenic-potassium compounds and may inform future developments in potassium arsenite preparation.

Chemical Reactions

Oxidation and Reduction

Potassium arsenite undergoes various reaction types, most notably:

• Oxidation: Can be oxidized to form arsenate compounds, where arsenic transitions from the +3 to the +5 oxidation state

• Reduction: Under specific conditions, can be reduced to elemental arsenic
  Common oxidizing agents used with potassium arsenite include hydrogen peroxide, while zinc is among the reducing agents employed in reduction reactions.

Reactions with Acids

A particularly significant reaction of potassium arsenite is its interaction with acids, which produces highly toxic arsine gas (AsH₃). This reaction represents a substantial safety concern when handling the compound, especially in environments where acidic substances may be present.

Decomposition

Potassium arsenite decomposes slowly when exposed to air. When heated, the decomposition accelerates, generating toxic fumes that include:

• Arsine gas

• Arsenic oxides

• Potassium oxides
  This thermal instability necessitates careful storage and handling protocols to prevent unintended decomposition.

Historical and Current Applications

Medicinal Uses

Historically, potassium arsenite was most prominently used in Fowler's solution, a medicinal preparation employed to treat various conditions including:

• Anemia

• Rheumatism

• Psoriasis
  Due to the recognized toxicity of arsenic compounds, these medical applications have been discontinued in modern medical practice. Research has documented that potassium arsenite (at concentrations of 200 μg/ml) completely blocked anaphylactic contractions of isolated human intestinal strips and anaphylactic bronchospasm in guinea pigs, indicating its inhibitory effect on certain immune responses.

Scientific Research

In the scientific research domain, potassium arsenite continues to find application in:

• Chemistry: Used in the synthesis of other arsenic compounds

• Biology: Employed in studies investigating the effects of arsenic on biological systems

• Toxicology: Used as a model substance for investigating arsenic toxicity mechanisms

Industrial Applications

Current industrial applications of potassium arsenite include:

• Rodenticide: Used in pest control formulations

• Semiconductor Materials: Involved in the preparation of high-purity arsenic for semiconductor production
  These specialized applications leverage the compound's chemical properties while implementing strict safety protocols to mitigate its inherent toxicity risks.

Health Effect	Description
Acute Toxicity	Very toxic; probable oral lethal dose in humans is 50-500 mg/kg (between 1 teaspoonful and one ounce for a 150-lb adult)
Carcinogenicity	Classified as carcinogenic to humans
Skin Effects	Functions as a skin irritant and allergen; acute allergic reactions are fairly common
Target Organs	Affects multiple organ systems, including liver, kidneys, and nervous system
The compound's toxicity classification places it among substances requiring rigorous safety protocols for handling and use.

Comparison with Related Compounds

Potassium arsenite shares similarities with several related arsenic compounds, but also exhibits distinct characteristics:

Compound	Chemical Formula	Oxidation State	Key Differences
Potassium Arsenite	KAsO₂ or K₃AsO₃	As(+3)	Exists in two forms (meta and ortho); historically used in medicinal applications
Sodium Arsenite	NaAsO₂	As(+3)	Similar toxicity profile but different counterion affects solubility and reactivity
Arsenic Trioxide	As₂O₃	As(+3)	Precursor compound for potassium arsenite; different water solubility and reactivity
Arsenic Pentoxide	As₂O₅	As(+5)	Higher oxidation state of arsenic results in different chemical properties and biological interactions
While these compounds share the common theme of arsenic toxicity, their distinct chemical properties result in varied applications and hazard profiles.

Recent Research Developments

Recent scientific investigations related to potassium arsenite and related compounds have focused on several key areas:

Crystal Structure Studies

Research published in Crystal Growth & Design has examined the crystal structure of arsenic(III)-oxide intercalates with potassium chloride, including water-induced varieties and new synthesis methods. These studies provide insights into the structural characteristics of arsenic-potassium compounds, potentially informing future investigations of potassium arsenite itself.
The research has revealed that compounds like KCl·As₂O₃·½H₂O and KCl·As₂O₃·3H₂O demonstrate interesting thermal properties, with the trihydrate transforming into the half-hydrate upon heating at 120°C. These findings enhance our understanding of the stability and transformations of potassium-arsenic compounds under various conditions.

Mechanochemical Synthesis Routes

The development of mechanochemical routes for synthesizing arsenic-potassium compounds represents a significant advancement in preparation methodology. These ambient-pressure and ambient-temperature synthesis methods offer potential advantages in terms of safety, efficiency, and environmental impact compared to traditional preparation approaches.

Toxicological Mechanism Studies

Ongoing research continues to elucidate the precise mechanisms by which potassium arsenite exerts its toxic effects, particularly at the molecular and cellular levels. These investigations are critical for developing improved treatments for arsenic poisoning and establishing more accurate safety guidelines for handling arsenite compounds.